Cas no 2171269-95-5 ((2S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid)

(2S)-1-(3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly utilized in peptide synthesis. The compound’s stereochemistry, with defined (2S) and (3S) configurations, ensures high enantiopurity, critical for precise peptide chain assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions without disrupting other sensitive moieties. Its pyrrolidine-2-carboxylic acid backbone enhances structural diversity in peptide design, while the heptanoyl spacer contributes to improved solubility and handling. This reagent is particularly valuable in solid-phase peptide synthesis (SPPS), offering reliable performance in complex peptide constructions.
(2S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid structure
2171269-95-5 structure
Product Name:(2S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid
CAS No:2171269-95-5
MF:C27H32N2O5
MW:464.553387641907
CID:6128259
PubChem ID:165536671
Update Time:2025-06-13

(2S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid
    • (2S)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-2-carboxylic acid
    • 2171269-95-5
    • EN300-1475817
    • Inchi: 1S/C27H32N2O5/c1-2-3-9-18(16-25(30)29-15-8-14-24(29)26(31)32)28-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,2-3,8-9,14-17H2,1H3,(H,28,33)(H,31,32)/t18-,24-/m0/s1
    • InChI Key: TXZAAAKGPKWEHD-UUOWRZLLSA-N
    • SMILES: O(C(N[C@@H](CCCC)CC(N1CCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 95.9Ų

(2S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid Pricemore >>

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Additional information on (2S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid

Introduction to (2S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic Acid (CAS No. 2171269-95-5)

(2S-1-(3S-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171269-95-5, represents a sophisticated molecular structure that combines elements of pyrrolidine, fluorene, and amino acid derivatives. Its unique configuration and functional groups make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular architecture of this compound is characterized by a chiral center at the 2S position of the pyrrolidine ring, which contributes to its stereochemical complexity. This stereochemistry is further enhanced by the presence of a 3S-configured amino group in the side chain, which is linked to a heptanoyl moiety. The incorporation of a methoxycarbonyl group derived from fluorene at the amino position adds another layer of functional diversity, making this compound a versatile building block for drug design.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications due to their enhanced selectivity and efficacy. The compound (CAS No. 2171269-95-5) fits well within this trend, as it exhibits both stereoselective and stereospecific properties. These characteristics are particularly valuable in the context of enzyme inhibition and receptor binding studies, where precise stereochemical control can significantly impact biological activity.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. The presence of multiple reactive sites, including amine and carboxylic acid functionalities, allows for further chemical modifications through techniques such as coupling reactions, hydrogenation, and oxidation. These modifications can be tailored to produce derivatives with specific biological activities, making this compound a valuable tool in medicinal chemistry research.

The fluorene moiety in the structure also contributes to the compound's unique properties. Fluorene derivatives are known for their stability and luminescent properties, which can be exploited in various applications, including bioimaging and sensor technologies. Additionally, the methoxycarbonyl group provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored pharmacokinetic profiles.

Recent studies have highlighted the importance of chiral amino acids in drug development. The compound (CAS No. 2171269-95-5) incorporates a protected form of an enantiomerically pure amino acid derivative, which is crucial for achieving high enantiomeric purity in final drug products. This purity is essential for minimizing side effects and maximizing therapeutic efficacy.

The heptanoyl side chain adds another dimension to the compound's functionality, providing a hydrophobic anchor that can enhance membrane permeability or facilitate interactions with specific biological targets. This feature makes it particularly useful in designing orally bioavailable drugs that can efficiently cross biological membranes.

In conclusion, (2S)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid (CAS No. 2171269-95-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique molecular structure, characterized by chiral centers and multiple functional groups, makes it an excellent candidate for designing novel therapeutic agents with enhanced selectivity and efficacy. As research in chiral chemistry continues to advance, compounds like this one are expected to play a crucial role in the next generation of drug discovery efforts.

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